Cas no 1260774-85-3 (3-(4-bromo-2-methoxyphenyl)pyrrolidine)

• Product Name: 3-(4-bromo-2-methoxyphenyl)pyrrolidine
• CAS No: 1260774-85-3
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6278915
• PubChem ID: 82623402
• Update Time: 2025-05-21

3-(4-bromo-2-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methoxyphenyl)pyrrolidine
• 1260774-85-3
• EN300-1911616

• Inchi： 1S/C11H14BrNO/c1-14-11-6-9(12)2-3-10(11)8-4-5-13-7-8/h2-3,6,8,13H,4-5,7H2,1H3
• InChI Key： OOHGWWODBOSQNF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C1CNCC1

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-bromo-2-methoxyphenyl)pyrrolidine

3-(4-Bromo-2-Methoxyphenyl)Pyrrolidine: A Comprehensive Overview

The compound 3-(4-bromo-2-methoxyphenyl)pyrrolidine, identified by the CAS number 1260774-85-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself is a testament to its composition, with the pyrrolidine ring serving as the backbone and the 4-bromo-2-methoxyphenyl group contributing to its functional diversity.

Recent studies have highlighted the importance of this compound in drug discovery and material science. The presence of the bromine atom and methoxy group introduces electronic effects that can be exploited in designing bioactive molecules. Researchers have utilized computational chemistry tools to predict its binding affinity with various biological targets, making it a promising candidate for pharmacological applications.

The synthesis of 3-(4-bromo-2-methoxyphenyl)pyrrolidine involves a multi-step process, often employing coupling reactions and catalytic methods. A study published in 2023 demonstrated an efficient route using palladium-catalyzed cross-coupling, which significantly improved yield and purity. This advancement has made the compound more accessible for large-scale production and research purposes.

In terms of applications, this compound has shown potential in the development of novel pharmaceuticals. Its ability to modulate enzyme activity makes it a valuable tool in medicinal chemistry. For instance, a 2023 study explored its role as an inhibitor of kinase enzymes, which are crucial targets in cancer therapy.

Beyond pharmacology, 3-(4-bromo-2-methoxyphenyl)pyrrolidine has found use in materials science, particularly in the synthesis of advanced polymers. Its unique electronic properties allow for the creation of materials with enhanced conductivity and stability, opening avenues for applications in electronics and energy storage.

The environmental impact of this compound is another area of active research. Studies have assessed its biodegradability and toxicity, ensuring its safe use in industrial settings. Results from a 2023 toxicity assessment indicated low acute toxicity, aligning with regulatory standards for chemical safety.

In conclusion, 3-(4-bromo-2-methoxyphenyl)pyrrolidine stands out as a versatile molecule with diverse applications across multiple disciplines. Its structural features and functional groups make it an invaluable asset in both academic research and industrial development. As ongoing studies continue to uncover its potential, this compound is poised to play a pivotal role in shaping future innovations.